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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B1149920

Get Quote

Guide for Drug Development Professionals

Welcome to the technical support center for BMS-795311. This guide is designed for

researchers, scientists, and drug development professionals who are encountering challenges

with the low oral absorption of BMS-795311 in canine models. As Senior Application Scientists,

we have compiled this information to provide both a foundational understanding of the problem

and actionable, field-proven strategies to overcome it.

Frequently Asked Questions & Troubleshooting
Guide
This section addresses the most common questions and issues encountered during the

preclinical development of BMS-795311, particularly concerning its oral pharmacokinetics in

dogs.

Q1: We've observed very low oral bioavailability of BMS-
795311 in our dog studies. Is this expected, and what
are the underlying reasons?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1149920#bc-rfq
https://www.benchchem.com/product/b1149920/docs?utm_src=pdf-body#technical-support-center-bms-795311-canine-oral-absorption
https://www.benchchem.com/product/b1149920/docs?utm_src=pdf-body#technical-support-center-bms-795311-canine-oral-absorption
https://www.benchchem.com/product/b1149920/docs?utm_src=pdf-body#technical-support-center-bms-795311-canine-oral-absorption
https://www.benchchem.com/product/b1149920/docs?utm_src=pdf-body#technical-support-center-bms-795311-canine-oral-absorption
https://www.benchchem.com/product/b1149920/docs?utm_src=pdf-body#technical-support-center-bms-795311-canine-oral-absorption
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A1: Yes, this is an expected finding. Published data confirms that BMS-795311, a potent

cholesteryl ester transfer protein (CETP) inhibitor, exhibits poor oral bioavailability in dogs,

reported to be as low as 5%.[1][2] This contrasts with higher bioavailability observed in other

species like mice and rats (both 37%).[1][2]

The primary reasons for such low oral absorption in dogs are likely multifactorial and rooted in

the compound's physicochemical properties:

Poor Aqueous Solubility: BMS-795311 is a lipophilic molecule. Like many compounds in the

Biopharmaceutical Classification System (BCS) Class II (low solubility, high permeability),

the rate-limiting step for absorption is not its ability to cross the intestinal wall, but how

quickly it can dissolve in the gastrointestinal fluids.[3] If the compound doesn't dissolve, it

cannot be absorbed.

First-Pass Metabolism: While not explicitly detailed for BMS-795311 in dogs, extensive

metabolism in the gut wall or liver after absorption can significantly reduce the amount of

active drug reaching systemic circulation.

Canine GI Physiology: Dogs have a shorter gastrointestinal transit time and differences in

luminal pH compared to humans, which can impact the dissolution and absorption window

for poorly soluble drugs.[4]

Below is a summary of the reported pharmacokinetic parameters for BMS-795311 across

various species, highlighting the challenge in dogs.

Table 1: Comparative Pharmacokinetics of BMS-795311

Species Oral Dose (mg/kg) Bioavailability (%) Cmax (ng/mL)

Mouse 10 37 5.3

Rat 10 37 17

Monkey 5 20 1.7

Dog 5 5 0.43

Data sourced from InvivoChem.[1]
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Q2: What are the most effective formulation strategies to
improve the oral absorption of a poorly soluble
compound like BMS-795311 in dogs?
A2: Overcoming solubility-limited absorption requires advanced formulation strategies. The

goal is to increase the concentration of the dissolved drug in the gastrointestinal tract. Based

on extensive experience with BCS Class II compounds, we recommend exploring the following

tiered approaches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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